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Introduction
Calcium Citrate Malate (CCM) is a water-soluble calcium supplement that is a salt of calcium,

citric acid, and malic acid.[1] Its variable composition and high bioavailability make it a subject

of significant interest in nutritional science and pharmaceutical development. Unlike other

calcium salts, CCM's absorption is not dependent on gastric acid, allowing for more flexible

administration and making it a suitable option for a wider range of individuals.[2] This technical

guide provides a comprehensive overview of the core physicochemical properties of Calcium
Citrate Malate, complete with quantitative data, detailed experimental protocols, and

visualizations to support research and development efforts.

Physicochemical Properties
Calcium Citrate Malate is typically a white to off-white, odorless, fine granular or crystalline

powder.[3][4] It is characterized by its high solubility in water compared to other calcium salts
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like calcium citrate or calcium carbonate.[5][6]

Quantitative Data Summary
The following tables summarize the key quantitative physicochemical properties of Calcium
Citrate Malate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.globalcalcium.com/products/calcium-citrate-malate
https://patents.google.com/patent/US5186965A/en
https://www.benchchem.com/product/b15723049/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-calcium-citrate-malate
https://www.benchchem.com/product/b15723049/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-calcium-citrate-malate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula

Variable; often cited as

Ca₆(C₆H₅O₇)₂(C₄H₄O₅)₃·6H₂O

or

(C₆H₇O₇)x·(C₄H₅O₅)y·(Ca²⁺)z

[7]

Molecular Weight

Variable; typically in the range

of 364.27 to 1123.1 g/mol for

different complexes. A

common form has a molecular

weight of 1122.98 g/mol .

[3][7]

Appearance
White to off-white fine granules

or crystalline powder.
[3][4]

Solubility in Water

Approximately 0.5 g/100 mL at

20°C. One specific complex

(6:2:3 ratio) has a reported

solubility of 1.10 g/100 mL at

25°C.

[1][6]

pH (1% solution) 6.0 - 8.0 [3]

Calcium Content
Typically 20.0% - 24.0% on a

dried basis.
[3]

Loss on Drying ≤ 5.0% [3]

Hygroscopicity

Generally described as slightly

hygroscopic, readily forms

hydrates. Quantitative data is

not readily available in the

literature.

[8]

Particle Size

Can be controlled through

manufacturing processes such

as grinding and sieving, often

to less than 1 millimeter.

[2]
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Experimental Protocols
Detailed methodologies for the characterization of Calcium Citrate Malate are crucial for

quality control and research. The following are protocols for key analytical tests.

Determination of Calcium Content by Titration
This method is adapted from the United States Pharmacopeia (USP) monograph for Calcium

Citrate.[9]

Principle: Calcium ions are titrated with a standardized solution of edetate disodium (EDTA) at

an alkaline pH using a suitable indicator.

Reagents and Apparatus:

Edetate Disodium (EDTA), 0.05 M, standardized

Hydrochloric Acid, 3N

Sodium Hydroxide, 1N

Hydroxy Naphthol Blue indicator

Magnetic stirrer and stir bar

250 mL beaker

50 mL buret

Procedure:

Accurately weigh approximately 350 mg of the Calcium Citrate Malate sample, previously

dried at 150°C to a constant weight.

Transfer the sample to a 250 mL beaker.

Add 10 mL of water and 2 mL of 3N hydrochloric acid and swirl to dissolve.

Dilute with water to about 100 mL.
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While stirring, add approximately 30 mL of 0.05 M EDTA from a 50 mL buret.

Add 15 mL of 1N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

Continue the titration with 0.05 M EDTA to a distinct blue endpoint.

Perform a blank determination and make any necessary correction.

Calculation: Each mL of 0.05 M edetate disodium is equivalent to 2.004 mg of Ca.

Identification of Citrate and Malate by High-Performance
Liquid Chromatography (HPLC)
This is a general method for the analysis of organic acids.

Principle: Citrate and malate are separated by reverse-phase HPLC with UV detection.

Reagents and Apparatus:

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile phase: 0.05 M potassium phosphate buffer, pH adjusted to 2.5 with phosphoric acid

Standard solutions of citric acid and malic acid

Sample solution: Accurately weigh and dissolve the CCM sample in the mobile phase.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Detection wavelength: 210 nm

Injection volume: 20 µL

Column temperature: 30°C
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Procedure:

Inject the standard solutions to determine the retention times of citrate and malate.

Inject the sample solution.

Compare the retention times of the peaks in the sample chromatogram with those of the

standards for identification.

Thermal Analysis (Thermogravimetric Analysis - TGA /
Differential Scanning Calorimetry - DSC)
Principle: TGA measures the change in mass of a sample as a function of temperature, while

DSC measures the heat flow into or out of a sample as it is heated or cooled. These techniques

are used to determine thermal stability, decomposition pathways, and water of hydration.

Apparatus:

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

General TGA Protocol:

Accurately weigh a small amount of the CCM sample (5-10 mg) into a TGA pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate

(e.g., 10°C/min) over a specified temperature range (e.g., ambient to 1000°C).

Record the mass loss as a function of temperature. The resulting curve can be used to

identify dehydration and decomposition steps.[10]

General DSC Protocol:

Accurately weigh a small amount of the CCM sample (2-5 mg) into a DSC pan and seal it.

Heat the sample under a controlled atmosphere at a constant heating rate (e.g., 10°C/min).
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Record the heat flow as a function of temperature to identify endothermic (e.g., melting,

dehydration) and exothermic (e.g., crystallization, decomposition) events.

X-Ray Powder Diffraction (XRPD)
Principle: XRPD is used to identify the crystalline phases of a material by analyzing the

diffraction pattern of X-rays scattered by the sample.

Apparatus:

X-ray powder diffractometer with a suitable X-ray source (e.g., Cu Kα radiation)

Procedure:

Prepare a finely powdered, homogeneous sample of CCM.

Mount the sample in the diffractometer.

Scan the sample over a range of 2θ angles (e.g., 5° to 70°).

The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of the crystalline

structure and can be compared to reference patterns for phase identification.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy identifies functional groups in a molecule by measuring the

absorption of infrared radiation. It is useful for confirming the presence of carboxylate groups

and their coordination to the calcium ion.

Apparatus:

FTIR spectrometer

Procedure:

Prepare a sample for analysis, typically by mixing a small amount of CCM with potassium

bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR)

accessory.
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Acquire the infrared spectrum over the mid-infrared range (e.g., 4000-400 cm⁻¹).

Analyze the positions and intensities of the absorption bands. The characteristic asymmetric

and symmetric stretching vibrations of the carboxylate groups (COO⁻) are typically observed

in the 1650-1540 cm⁻¹ and 1440-1360 cm⁻¹ regions, respectively. The difference between

these frequencies can provide information about the coordination mode of the carboxylate

ligands to the calcium ion.[12]

Visualizations
Experimental Workflow for CCM Characterization
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Workflow for physicochemical characterization of CCM.

Intestinal Absorption Pathway of Calcium from CCM
The absorption of calcium from Calcium Citrate Malate in the small intestine occurs through

two primary pathways: the transcellular and paracellular routes. The transcellular pathway is an

active transport process regulated by Vitamin D, primarily in the duodenum. The paracellular

pathway is a passive process that occurs throughout the small intestine.[13][14]
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Intestinal calcium absorption from CCM.

Conclusion
Calcium Citrate Malate presents a unique profile of physicochemical properties, most notably

its enhanced solubility and high bioavailability, which distinguish it from other calcium

supplements. This guide provides a foundational understanding of these properties and the

experimental methodologies required for their characterization. The provided visualizations

offer a clear overview of both the analytical workflow and the biological fate of calcium from

CCM. This information is intended to be a valuable resource for researchers and professionals

in the fields of nutritional science and pharmaceutical development, facilitating further

innovation and application of this important calcium source.

Disclaimer: This document is intended for informational purposes for a technical audience and

should not be considered as medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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